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Compound of Interest

Compound Name: N-(4-Bromophenyl)phthalimide
CAS No.: 40101-31-3
Cat. No.: B1266653
Get Quote
. J

This guide provides an in-depth analysis of the safety and handling protocols for N-(4-
Bromophenyl)phthalimide, designed for researchers, scientists, and professionals in drug
development. The information herein is synthesized from authoritative safety data sheets and
established laboratory best practices to ensure a comprehensive understanding of the risks
and the implementation of effective control measures.

Understanding the Compound: Physicochemical
and Hazard Profile

N-(4-Bromophenyl)phthalimide is a solid, typically appearing as a white to light cream or
almost white powder or crystal.[1][2] A precise understanding of its properties is fundamental to
anticipating its behavior and handling it safely.

Physicochemical Data Summary
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Property Value Source(s)
CAS Number 40101-31-3 [112][3114]
Molecular Formula C14HsBrNO:2 [11[2][5]
Molecular Weight 302.13 g/mol [11[2]
White to Almost white powder
Appearance [1][2]
to crystal

_ _ 203.0t0 209.0 °C (397.4 to
Melting Point [1112]
408.2 °F)

Room Temperature
Storage Temperature (Recommended in a cool, dark  [1][2]
place, <15°C)

GHS Hazard Identification and Classification

N-(4-Bromophenyl)phthalimide is classified under the Globally Harmonized System (GHS)
with the following primary hazards. The causality of these hazards lies in the compound's
chemical structure and its reactivity with biological tissues upon contact.

e Acute Oral Toxicity: Harmful if swallowed (H302).[1][2][3] Ingestion can lead to systemic
toxicity. The molecule's journey through the gastrointestinal tract allows for absorption into
the bloodstream, potentially interfering with vital physiological processes.

 Skin Irritation: Causes skin irritation (H315).[6][7][8][9] Direct contact with the skin can lead to
local inflammation, redness, and discomfort. This is due to the compound's ability to disrupt
the lipid barrier of the epidermis.

e Serious Eye Irritation: Causes serious eye irritation (H319).[6][7][9][10] The eyes are
particularly sensitive. Contact can cause significant irritation, pain, and potential damage to
the cornea or conjunctiva. The fine particulate nature of the solid increases the risk of
mechanical and chemical irritation.

o Respiratory Irritation: May cause respiratory irritation (H335).[6][7][2][10] Inhalation of the
dust can irritate the mucous membranes of the respiratory tract, leading to coughing,
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sneezing, and inflammation.

It is crucial to note that the chemical, physical, and toxicological properties of this compound
may not have been fully investigated.[11] Therefore, it should be handled with the assumption

that it may possess other unknown hazards.

The Core of Safety: A Risk-Based Handling
Workflow

A proactive approach to safety is paramount. The following workflow is designed as a self-
validating system, where each step mitigates the risks identified in the previous section.
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éa . . . A
Preparation & Engineering Controls
Risk Assessment:
Review SDS and Procedures
Mitigate Inhalation Risk
Engineering Controls:
Use Chemical Fume Hood

Primary Barrier

Select & Don PPE:
Goggles, Lab Coat, Gloves
- J

Proceed to Handling

f MaterialvHandling A

Weighing & Transfer:
Handle as solid powder.
Avoid dust generation.

i

In-Process Use:
Maintain containment.
Avoid contact.

- J

Procedure Complete

Post—Handli% & Disposal

Decontamination:
Clean work surfaces.

Waste Disposal:
Collect in sealed, labeled container.

- J

Click to download full resolution via product page

Caption: Proactive Safety Workflow for N-(4-Bromophenyl)phthalimide.
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Detailed Protocols for Safe Handling

Adherence to detailed protocols is non-negotiable. These steps are designed to be a practical

guide for laboratory personnel.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical barrier between the researcher and the

chemical.

Eye and Face Protection: Always wear chemical safety goggles or a face shield.[6][11]
Standard safety glasses are insufficient as they do not protect against dust inhalation from
the sides.

Skin Protection: A standard laboratory coat must be worn and kept buttoned. Wear

appropriate protective gloves, such as nitrile rubber, ensuring they are inspected for integrity
before use.[7][8] Handle with gloves and use a proper glove removal technique to avoid skin
contact.[12][13] Contaminated clothing should be removed and washed before reuse.[6][14]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood to minimize dust inhalation.[6][7][10][14] If exposure limits are exceeded or ventilation
is inadequate, a NIOSH/MSHA approved respirator may be necessary.[15]

Handling and Storage Procedures

General Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or
stored.[1][2][3][15] Wash hands and any exposed skin thoroughly after handling.[1][2][3][6]
[14]

Safe Handling: Avoid contact with skin, eyes, and clothing.[6][14][15] Prevent the formation
and inhalation of dust.[11][12][15] When transferring the solid, use techniques that minimize
aerosolization, such as careful scooping rather than pouring from a height.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[6][7][10][14][15] Keep the
container tightly closed to prevent moisture absorption and contamination.[6][7][10][14][15]

Emergency Response: A Structured Approach

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.angenechemical.com/sds/100760-04-1.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13119~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:45:05~~N-(4-Bromophenyl
https://www.fishersci.co.uk/store/msds?partNumber=15491199&countryCode=GB&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/775215?userType=undefined
https://www.chemicalbook.com/msds/n-4-bromobutyl-phthalimide.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13119~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:45:05~~N-(4-Bromophenyl
https://www.fishersci.com/store/msds?partNumber=AC146290500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.tcichemicals.com/OP/en/p/B2707
https://www.tcichemicals.com/IN/en/p/B2707
https://www.tcichemicals.com/US/en/p/B2707
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.tcichemicals.com/OP/en/p/B2707
https://www.tcichemicals.com/IN/en/p/B2707
https://www.tcichemicals.com/US/en/p/B2707
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.angenechemical.com/sds/100760-04-1.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/775215?userType=undefined
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13119~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:45:05~~N-(4-Bromophenyl
https://www.fishersci.com/store/msds?partNumber=AC146290500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13119~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:45:05~~N-(4-Bromophenyl
https://www.fishersci.com/store/msds?partNumber=AC146290500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10001390&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In the event of an exposure or spill, a rapid and pre-planned response is critical to minimizing

EMERGENCY
(Spill or Exposure)
Inhalation Spill
/ Personnel EXAIEMQ/ v Spill Containment
Inhalation: Skin Contact: Eye Contact: Ingestion:
Remove to fresh air. Wash with plenty of soap & water. Rinse cautiously with water for 15+ min. Spill Occurs Rinse mouth. Call POISON CENTER
Seek medical attention. Remove contaminated clothing. Remove contacts. Seek medical attention. or doctor immediately.

Ensure adequate ventilation.
Evacuate unnecessary personnel.

Contain Spill:
Sweep up solid material.
Avoid creating dust.

Collect & Dispose:
Place in sealed container for disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-(4-Bromophenyl)phthalimide | 40101-31-3 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

2. N-(4-Bromophenyl)phthalimide | 40101-31-3 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. N-(4-Bromophenyl)phthalimide | 40101-31-3 | TCI AMERICA [tcichemicals.com]
4. N-(4-BROMOPHENYL)PHTHALIMIDE | 40101-31-3 [chemicalbook.com]
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of N-(4-Bromophenyl)phthalimide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266653/docs#a-comprehensive-technical-guide-to-
the-safe-handling-of-n-4-bromophenyl-phthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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